4-Bromo-N-methylphthalimide

• IUPAC Name: 5-bromo-2-methylisoindole-1,3-dione
• InChI: InChI=1S/C9H6BrNO2/c1-11-8(12)6-3-2-5(10)4-7(6)9(11)13/h2-4H,1H3
• InChI Key: BEIQHTQYTDPHLX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C=C(C=C2)Br
• Molecular Formula: C9H6BrNO2
• DSSTOX Substance ID: DTXSID20355044
• Molecular Weight: 240.05 g/mol
• CAS No.: 90224-73-0

Description

4-Bromo-N-methylphthalimide (4-BNMP) is an organic compound that has been used in a variety of scientific research applications. It is a brominated derivative of the phthalimide group, and is a colorless solid with a melting point of approximately 113°C. 4-BNMP is a versatile compound that can be used as a reagent in organic synthesis, as an inhibitor of enzymes, and as a fluorescent dye in molecular biology.

Scientific Research Applications

Solvation Dynamics and Protein Research

4-Bromo-N-methylphthalimide and its derivatives are used in studying solvation dynamics in various mediums. For instance, Mandal et al. (2002) utilized 4-(N-bromoacetylamino)-phthalimide as a probe for studying solvation dynamics in proteins and microemulsions. They observed unique photophysics and solvation dynamics when the compound was covalently attached to proteins, demonstrating its utility in understanding protein interactions (Mandal et al., 2002).

Phosphorescence Efficiency in Organic Crystals

Research by Li et al. (2023) highlights the role of this compound in enhancing phosphorescence efficiency in doped organic crystals. They showed that hydrogen bonding plays a critical role in boosting phosphorescence efficiency in host-guest doping systems involving phthalimides, indicating potential applications in materials science and photophysics (Li et al., 2023).

Photodearomatization Studies

Kanaoka et al. (1985) explored the photodearomatization of N-methylphthalimide derivatives, including the study of structural changes upon irradiation in alcohol solutions. This research offers insights into the chemical properties and reactivity of such compounds under light exposure (Kanaoka et al., 1985).

Polymer Synthesis

The synthesis of novel organosoluble polyimides derived from derivatives of this compound has been a topic of research. Zhang et al. (2007) reported on the preparation of such polyimides, which showed excellent thermal stability and mechanical properties, indicating potential applications in the development of new materials (Zhang et al., 2007).

Electrochemical Detection Methods

Sajjan et al. (2020) developed an electrochemical method based on a novel phthalocyanine derivative for the detection of lead. This research demonstrates the application of this compound derivatives in environmental monitoring and analysis (Sajjan et al., 2020).

Excited State Interactions and Chemical Physics

The study of excited state interactions in 4-amino-N-methylphthalimide and its derivatives has been of interest. Chen and Topp (2002) investigated the jet-cooled dimers of 4-amino-N-methylphthalimide, revealing insights into proton transfer and hydrogen bonding in the excited state, which is significant for understanding complex chemical interactions (Chen & Topp, 2002).

Synthesis and Crystal Structure Analysis

The synthesis and crystal structure analysis of products derived from this compound have been explored in several studies. For example, Dumitrascu et al. (2005) described the cycloaddition reaction involving phthalazinium phenacylide and this compound, demonstrating applications in organic synthesis and structural chemistry (Dumitrascu et al., 2005).

Safety and Hazards

4-Bromo-N-methylphthalimide is classified as a substance that causes skin irritation (H315) and serious eye irritation (H319). Protective measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, and face protection. If skin or eye irritation persists, medical advice or attention should be sought.

Mechanism of Action

Target of Action

Phthalimide-based compounds are often used in the synthesis of various organic compounds . The specific targets of these compounds can vary widely depending on the specific compound and its intended use.

Mode of Action

The mode of action of phthalimide-based compounds is typically through their reactivity with other compounds in organic synthesis reactions .

Biochemical Pathways

The specific biochemical pathways affected by phthalimide-based compounds would depend on the specific compound and its targets. These compounds are often used in the synthesis of other compounds, so their primary effects would be seen in the synthesis reactions they are involved in .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of phthalimide-based compounds can vary widely depending on the specific compound. These properties would be influenced by factors such as the compound’s chemical structure and the route of administration .

Result of Action

The result of the action of phthalimide-based compounds would be the successful synthesis of the desired organic compound .

Action Environment

The action environment for phthalimide-based compounds would typically be a laboratory setting. Factors such as temperature, pH, and the presence of other chemicals could influence the compound’s action, efficacy, and stability .

Synthesis routes and methods

Procedure details

A mixture of 3-bromophthalimide (10.0 g, 44.2 mmol), potassium carbonate (12.2 g, 88.5 mmol) and potassium iodide (50 mg, 0.30 mmol) are stirred in 80 mL DMF for 15 min. The reaction mixture is cooled to 0° C., methyl iodide (3.04 mL, 48.7 mmol) is added and the reaction mixture is stirred overnight at RT. The reaction mixture is filtered, the solids are washed with DMF and the filtrate is poured in water. The mixture is extracted with ethyl acetate and the combined organic phases are washed several times with water, dried over MgSO4 and concentrated in vacuo. Yield: 7.10 g.